Cas no 2138241-44-6 (Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester
• CAS No: 2138241-44-6
• MF: C₁₁H₂₀BrNO₂
• MW: 278.186002731323
• CID: 5259454
• Update Time: 2025-10-24

Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H20BrNO2/c1-11(2,3)15-10(14)13-9-5-4-8(6-9)7-12/h8-9H,4-7H2,1-3H3,(H,13,14)
• InChI Key： VYWILIRJCAZVBU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC(CBr)C1

Additional information on Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2138241-44-6): A Comprehensive Overview

Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2138241-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of carbamates and features a unique structural framework consisting of a cyclopentyl ring substituted with a bromomethyl group and an ester moiety linked to a tert-butyl group. The intricate molecular architecture of this compound makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The< strong>cyclopentyl ring in the molecular structure of Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester contributes to its stability and reactivity, making it an attractive scaffold for further functionalization. The presence of the< strong>bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This feature is particularly useful in drug discovery and development, where targeted modifications can lead to the creation of novel bioactive molecules.

The< strong>ester functionality in the compound's name indicates the presence of an oxygen atom double-bonded to a carbon atom that is also bonded to an alcohol or another oxygen-containing group. In this case, the ester is linked to a< strong>tert-butyl group (1,1-dimethylethyl), which enhances the compound's lipophilicity and metabolic stability. These properties are crucial for pharmaceutical applications, as they can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester has been explored in various research studies due to its potential applications in medicinal chemistry. One notable area of interest is its use as a precursor in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their biological activity and are prevalent in many pharmacologically active agents. The cyclopentyl ring in this compound can serve as a core structure for constructing more complex heterocyclic frameworks, which may exhibit desirable pharmacological properties.

Additionally, the< strong>bromomethyl group has been utilized in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions allow for the introduction of aryl or vinyl groups at specific positions within the molecule, leading to structurally diverse derivatives. Such modifications can be tailored to optimize biological activity and improve pharmacokinetic profiles. For instance, researchers have investigated the use of this compound in generating novel inhibitors targeting enzymes involved in inflammatory pathways.

The< strong>ester functionality also plays a role in modulating the reactivity of the molecule. Esterases are enzymes that hydrolyze esters into carboxylic acids and alcohols. By incorporating an ester group into a drug molecule, it is possible to create prodrugs that release active species under specific physiological conditions. This approach can enhance drug delivery systems by improving solubility or targeting release to specific tissues or cellular compartments.

Recent advancements in computational chemistry have further highlighted the potential of Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester as a versatile building block. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, increasing its therapeutic window. Furthermore, virtual screening techniques have been employed to identify new derivatives with enhanced affinity for specific receptors or enzymes.

In conclusion, Carbamic acid, N-[3-(bromomethyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2138241-44-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing complex molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.